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Compound of Interest

Compound Name: Sodium chromate CR-51

Cat. No.: B078451

IMMEDIATE ACTION REQUIRED: Sodium Chromate (Cr-51) is a highly hazardous material,
posing significant health risks. It is classified as a human carcinogen, a mutagen, and a
reproductive hazard.[1][2][3] In its radioactive form as Chromium-51 (Cr-51), it also presents a
radiation hazard.[4][5] This guide provides essential, immediate safety and logistical
information for researchers, scientists, and drug development professionals. Strict adherence
to these protocols is mandatory to ensure personnel safety and regulatory compliance.

Hazard Summary

Sodium Chromate is corrosive and can cause severe burns to the skin and eyes.[6][7] It is fatal
if inhaled and toxic if swallowed.[2][3][7] Prolonged or repeated exposure can lead to organ
damage.[3][6] As Cr-51, the material emits gamma and X-ray radiation, requiring specific
precautions to minimize exposure.[4][5]

Personal Protective Equipment (PPE)

A designated area for handling Cr-51 must be established.[4] The following PPE is the
minimum requirement and must be worn at all times when handling Sodium Chromate (Cr-51).
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PPE Category

Specification

Rationale

Respiratory Protection

Full-face air-purifying respirator
with appropriate cartridges for
dusts and mists. A self-
contained breathing apparatus
(SCBA) may be necessary for

spills or emergencies.[2][8]

Protects against inhalation of
fatal dust particles.[3][6]

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

Protects against splashes that
can cause severe eye burns
and damage.[1][2][6]

Hand Protection

Inner and outer chemical-
resistant gloves (e.g., nitrile
base with heavy butyl or
neoprene over-gloves).[9]
Gloves must be inspected
before use and disposed of

after.

Prevents skin contact, which
can cause burns, allergic
reactions, and absorption of

the harmful substance.[2][6]

Body Protection

Alab coat, coveralls, and a
chemical-resistant apron.[9]
Disposable protective suits are

recommended.[8]

Protects skin from
contamination and prevents
the spread of the hazardous

material.[1]

Radiation Protection

Whole body and extremity
dosimeters.[4] Lead shielding

for vials and work areas.[4]

Monitors and minimizes
radiation exposure from the Cr-

51 isotope.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling Sodium Chromate (Cr-51) in a

laboratory setting.

Preparation:

o Designate and Prepare the Work Area:
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o Clearly label the designated area for Cr-51 handling.[4]

o Ensure the work area is in a fume hood or a ventilated enclosure.[1][4]

o Cover work surfaces with absorbent, plastic-backed paper.[10]

o Place lead shielding around the work area.[4][10]

o Have an operational and calibrated radiation survey meter (e.g., Geiger-Mueller detector)
present.[4][10]

o Assemble all Materials:

o Gather all necessary chemicals, equipment, and waste containers before starting.

o Ensure all containers are clearly labeled.[4]

e Don PPE:

o Put on all required PPE as specified in the table above.

Handling:

« Indirect Handling:

o Use tools such as tongs or forceps to handle the primary container of Cr-51 to increase
distance and reduce radiation exposure.[4][10]

 Aliquoting and Transfer:

o Perform all operations that may generate dust or aerosols within a fume hood.

o Use spill trays to contain any potential leaks.[4]

e Monitoring:

o Continuously monitor the work area and your gloves for contamination with the survey
meter.[4][10]
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o If contamination is detected, decontaminate immediately.
Post-Handling:
e Secure the Source:
o Return the primary Cr-51 container to its shielded storage location.[4]
e Decontamination:
o Wipe down the work area and any equipment used with an appropriate cleaning agent.
o Survey the area to ensure it is free of contamination.
» Doff PPE:

o Remove and dispose of protective clothing, ensuring not to contaminate yourself in the
process.[4]

o Wash hands thoroughly after removing gloves.[6]

Emergency Procedures
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Exposure Type

Immediate Action

Skin Contact

Immediately flush the skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes.[1][2] Seek

immediate medical attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower

eyelids.[1][2] Seek immediate medical attention.

[1](2]

Inhalation

Move the person to fresh air.[1][6] If not
breathing, give artificial respiration.[1][6] Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting.[2][6] Never give
anything by mouth to an unconscious person.[6]

Get medical attention immediately.[1][2]

Spill

Evacuate the area.[11] Moisten the spilled
material or use a HEPA-filter vacuum for clean-
up and place it into a sealed, labeled container
for hazardous waste.[11] Do not allow the

substance to enter drains.[6]

Disposal Plan

Sodium Chromate (Cr-51) is considered hazardous and radioactive waste and must be

disposed of accordingly.

e Segregation: Do not mix with other waste streams.[9]

o Containment: All solid and liquid waste must be collected in clearly labeled, sealed, and

shielded containers.[4][11]

e Disposal:

o Contact a licensed professional waste disposal service for chemical disposal.[6]
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o For the radioactive component, waste should be held for decay in shielded containers
before disposal as per institutional and regulatory guidelines.[4]

o This material and its container must be disposed of as hazardous waste.[2] Avoid release
to the environment.[2]

Quantitative Data

Occupational Exposure Limits for Hexavalent Chromium

Organization Limit Value

PEL (Permissible Exposure

OSHA o 0.005 mg/m3
Limit)
REL (Recommended Exposure

NIOSH o 0.0002 mg/m3
Limit)

(Source: Safety Data Sheet[6])

Physical Properties of Chromium-51

Property Value

Physical Half-Life 27.7 days[4][5]

Gamma: 0.320 MeV (9.8%)X-ray: 0.005 MeV

Principal Radiation Emissions
(22.3%)[4]

Half-Value Layer (Lead) 1.7 mm[4]

Experimental Workflow and Logic Diagrams

Below is a diagram illustrating the standard workflow for handling Sodium Chromate (Cr-51).
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Caption: Workflow for Safe Handling of Sodium Chromate (Cr-51).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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